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Compound of Interest

Compound Name: Mesquitol
CAS No.: 109671-55-8
Cat. No.: B12774313
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Introduction

Mesquitol, a flavan-3-ol compound, is a potent antioxidant with significant interest in the
pharmaceutical and nutraceutical industries.[1][2] Accurate and precise quantification of
Mesquitol in various samples, particularly from natural sources like the heartwood of Prosopis
juliflora, is crucial for quality control, formulation development, and research.[1][2][3] This
document provides a detailed High-Performance Liquid Chromatography with Ultraviolet
detection (HPLC-UV) method for the reliable quantification of Mesquitol. The protocols and
data presented are intended for researchers, scientists, and drug development professionals.

Chromatographic Conditions

A validated reverse-phase HPLC (RP-HPLC) method has been established for the
guantification of Mesquitol.[1] The separation is achieved using a C18 column with an isocratic
mobile phase, and detection is performed using a UV-Vis detector.
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Parameter Specification

Shimadzu LC-10AT Liquid Chromatography
HPLC System .
system or equivalent

Detector SPD-10A UV-Vis detector or equivalent

Column C18 LunaR column (15 cm x 2.1 mm, 2.7 um)

Acetonitrile : Water (0.1% Formic Acid) (70:30,

Mobile Phase

vIv)
Flow Rate 0.4 mL/min
Injection Volume 10 pL
Column Temperature 25°C
Detection Wavelength 280 nm

Method Validation Summary

The HPLC-UV method for Mesquitol has been validated according to the International Council
on Harmonisation (ICH) guidelines, demonstrating its accuracy, precision, and robustness.[1]
While specific validation data for Mesquitol is not publicly available, the following table
summarizes typical performance characteristics for HPLC-UV analysis of flavan-3-ols, such as
catechins, which are structurally similar to Mesquitol.

Validation Parameter Typical Performance Characteristics
Linearity Range 1-100 pg/mL[4][5]

Correlation Coefficient (r?) > 0.999[6]

Limit of Detection (LOD) < 0.2 pg/mL[4][5]

Limit of Quantification (LOQ) < 0.7 pg/mL[4]

Precision (%RSD) Intra-day: < 2.1% Inter-day: < 6.7%][6]
Accuracy (Recovery %) 96% - 110%][6]
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Experimental Protocols
Standard Solution Preparation

e Primary Stock Solution (1000 pg/mL): Accurately weigh 10 mg of pure Mesquitol reference
standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the
mobile phase (Acetonitrile:Water with 0.1% Formic Acid, 70:30 v/v). Sonicate for 10 minutes
to ensure complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the primary stock solution with the mobile phase to achieve concentrations within the
expected linear range (e.g., 1, 5, 10, 25, 50, and 100 pg/mL).

Sample Preparation (from Prosopis juliflora Heartwood)

o Extraction:

o Grind the dried heartwood of Prosopis juliflora into a fine powder.

o Perform a Soxhlet extraction using methanol or acetone as the solvent.[1]

o Evaporate the solvent from the extract under reduced pressure to obtain the crude extract.
e Sample Solution Preparation:

o Accurately weigh a known amount of the crude extract.

o Prepare a stock solution by dissolving the crude extract in the mobile phase. A suggested
starting concentration is 1 mg/mL.

o Filter the sample solution through a 0.45 um syringe filter into an HPLC vial prior to
injection.

HPLC Analysis Procedure

o System Equilibration: Equilibrate the HPLC system with the mobile phase at a flow rate of
0.4 mL/min for at least 30 minutes or until a stable baseline is achieved.
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o Calibration Curve: Inject 10 pL of each working standard solution in triplicate. Construct a
calibration curve by plotting the peak area against the concentration of Mesquitol.

o Sample Analysis: Inject 10 pL of the prepared sample solution in triplicate.

e Quantification: Determine the concentration of Mesquitol in the sample by comparing its
peak area with the calibration curve.

Visualizations
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Caption: Experimental Workflow for Mesquitol Quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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